1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid

Core Science & Biosynthesis

Physicochemical properties of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid

An In-Depth Technical Guide to the Physicochemical Properties of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid, a non-proteinogenic cyclic amino acid. As a constrained analog of natural amino acids, this molecule presents unique structural features—namely a cyclopentyl backbone and a gem-dimethyl substitution—that significantly influence its behavior in chemical and biological systems. This document serves as a foundational resource for professionals in drug discovery and medicinal chemistry, offering not only a compilation of predicted and known properties but also the scientific rationale behind them. Included are detailed experimental protocols for empirical determination of these properties, ensuring a self-validating framework for laboratory application. The synthesis of theoretical understanding and practical methodology is intended to empower researchers to effectively utilize this compound in the design of novel therapeutics.

Introduction: A Molecule of Constrained Potential

1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid belongs to a class of synthetic amino acids known as cyclic alphamethyl-alpha-amino acids. The defining characteristic of this molecule is its rigid cyclopentane scaffold, which severely restricts the conformational freedom observed in acyclic amino acids. This conformational locking is a powerful tool in medicinal chemistry, often used to design peptides with enhanced stability against enzymatic degradation or to probe receptor-binding pockets with high specificity.

The addition of the gem-dimethyl group at the C3 position further modulates the molecule's properties. These non-polar methyl groups enhance lipophilicity and introduce steric bulk, which can influence binding affinity, membrane permeability, and metabolic stability. Understanding the fundamental physicochemical properties—such as acidity (pKa), lipophilicity (logP), and solubility—is therefore a critical first step in harnessing the therapeutic potential of this unique building block.

Molecular Structure and Identifiers

The structural foundation of the molecule dictates its chemical personality. The presence of both a carboxylic acid and an amino group on the same carbon (C1) classifies it as an α-amino acid, while the gem-dimethyl group on C3 distinguishes it from simpler cyclic amino acid analogs.

Identifier	Value	Source
IUPAC Name	1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid	-
CAS Number	1540369-96-7	[1]
Molecular Formula	C₈H₁₅NO₂	[2]
Molecular Weight	157.21 g/mol	[3]
SMILES	CC1(C)CC(C(O)=O)(N)C1	-

Core Physicochemical Properties: A Quantitative Overview

The utility of any molecule in drug development is intimately tied to its physicochemical profile. These properties govern its absorption, distribution, metabolism, and excretion (ADME) profile. While specific experimental data for this compound is not widely published, we can infer its properties based on its structural components and data from analogous compounds.

Property	Predicted/Comparative Value	Significance in Drug Development
pKa₁ (Carboxylic Acid)	~2.0 - 2.5	Influences charge state at physiological pH, impacting solubility and receptor interactions.
pKa₂ (Amine)	~9.5 - 10.5	Governs the charge of the amino group, crucial for forming salt bridges and affecting permeability.
LogP (o/w)	~0.5 - 1.5	A key indicator of lipophilicity, which affects membrane permeability, protein binding, and solubility.
Aqueous Solubility	Moderate to Low	Determines dissolution rate and bioavailability; influenced by crystalline structure and pH.
Melting Point	>300 °C (decomposes)	High melting point, typical of amino acids due to strong intermolecular forces in the zwitterionic state.[4]

Acidity and Basicity (pKa): The Zwitterionic Nature

Like all amino acids, 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid exists predominantly as a zwitterion in the solid state and at physiological pH. It possesses two ionizable groups: the carboxylic acid and the amino group.

• Carboxylic Acid (pKa₁): The pKa of the carboxyl group is expected to be in the range of 2.0 to 2.5, typical for an α-amino acid. The electron-withdrawing effect of the adjacent protonated amino group stabilizes the carboxylate anion, making it a stronger acid than a simple carboxylic acid like cyclopentanecarboxylic acid.[5][6]

• Amino Group (pKa₂): The pKa of the conjugate acid of the amino group is anticipated to be around 9.5 to 10.5. This value is fundamental to its behavior in physiological buffers and its ability to participate in hydrogen bonding as a donor.[7]

The precise pKa values are critical for formulation development and for predicting the charge state of the molecule in different biological compartments.

Lipophilicity (LogP): Balancing Polarity and Permeability

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. For a related compound, cis-3-aminocyclopentane carboxylic acid, the calculated LogP is -1.853, indicating high hydrophilicity.[8] However, the addition of the two methyl groups in 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid will significantly increase its lipophilicity. Each methyl group typically contributes approximately +0.5 to the LogP value. Therefore, a LogP in the range of 0.5 to 1.5 is a reasonable prediction, suggesting a more balanced profile that may favor cell membrane permeability compared to its unsubstituted counterpart.

Solubility: A Tale of Two Natures

The solubility of this compound is a complex interplay between its polar, zwitterionic head and its non-polar hydrocarbon body.

• Aqueous Solubility: Due to its ability to form strong ionic and hydrogen-bonding interactions in its zwitterionic form, it is expected to have some solubility in water. However, the bulky, non-polar dimethylcyclopentane ring will limit this solubility compared to smaller, linear amino acids. Solubility will be at its minimum at the isoelectric point (pI) and will increase significantly at pH values below pKa₁ or above pKa₂ as the molecule becomes fully charged.

• Organic Solvent Solubility: It will likely be poorly soluble in non-polar solvents like hexanes but may show some solubility in polar organic solvents like methanol or DMSO.

Spectroscopic and Analytical Characterization

Unambiguous identification and purity assessment require a suite of spectroscopic techniques. The expected spectral features are outlined below.

Infrared (IR) Spectroscopy

The IR spectrum provides a fingerprint of the functional groups present.[9]

• O-H Stretch (Carboxylic Acid): A very broad band from 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[10]

• N-H Stretch (Amine Salt): A broad absorption in the 2800-3100 cm⁻¹ region, often appearing as fine structure on top of the O-H stretch, corresponding to the N-H stretches of the R-NH₃⁺ group.

• C=O Stretch (Carbonyl): A strong, sharp peak around 1700-1725 cm⁻¹ for the protonated carboxylic acid, or a strong peak near 1550-1640 cm⁻¹ for the carboxylate anion (COO⁻) in the zwitterionic form.[11]

• N-H Bend (Amine Salt): A characteristic medium-intensity band around 1500-1600 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.[12]

• ¹H NMR:

  • Methyl Protons: Two sharp singlets in the 0.9-1.2 ppm region, each integrating to 3H, corresponding to the two diastereotopic methyl groups.

  • Cyclopentane Protons: A series of complex multiplets between 1.5-2.5 ppm, integrating to 6H, representing the CH₂ groups of the ring.

  • NH₃⁺/COOH Protons: These are exchangeable protons and may appear as broad singlets or may not be observed, depending on the solvent and concentration.

• ¹³C NMR:

  • Carbonyl Carbon: A signal in the 170-180 ppm range.[11]

  • Quaternary Carbons: Signals for C1 (bearing the amino and carboxyl groups) and C3 (bearing the methyl groups) would appear around 55-70 ppm and 30-45 ppm, respectively.

  • Cyclopentane Carbons: Signals for the CH₂ groups of the ring.

  • Methyl Carbons: Signals in the 20-30 ppm range.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion Peak (M⁺): An ion corresponding to the molecular weight (157.21).

• Common Fragments: The most characteristic fragmentation for an α-amino acid is the loss of the carboxylic acid group (-COOH, 45 Da), leading to a prominent peak at m/z = 112.[10][11]

General Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of the physicochemical properties of a novel amino acid derivative.

Caption: General workflow for physicochemical characterization.

Experimental Protocols for Property Determination

The following protocols describe standard, reliable methods for determining the key physicochemical properties discussed. These methods are designed to be self-validating through proper calibration and controls.

Protocol: Determination of pKa by Potentiometric Titration

This method measures the change in pH of a solution of the compound upon the addition of a titrant (acid or base).

Caption: Workflow for pKa determination by potentiometric titration.

Methodology:

• Preparation: Accurately weigh approximately 10-15 mg of the compound and dissolve it in 20 mL of a constant ionic strength background electrolyte (e.g., 0.15 M KCl).

• Calibration: Calibrate a high-precision pH meter using at least three standard buffers (e.g., pH 4.01, 7.00, 10.01).

• Titration: Place the sample solution in a jacketed beaker at a constant temperature (e.g., 25 °C) under gentle stirring.

• First Titration (Base): Add standardized 0.1 M NaOH in small, precise increments using a calibrated burette. Record the pH after each addition until the pH reaches ~11.5.

• Second Titration (Acid): Using a fresh sample, perform a similar titration with standardized 0.1 M HCl, titrating to a pH of ~1.5.

• Data Analysis: Plot pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points. Alternatively, use the first derivative of the plot (ΔpH/ΔV) to precisely identify the equivalence points.

Protocol: Determination of LogP by Shake-Flask Method

This classic method directly measures the partitioning of the compound between n-octanol and water.

Caption: Workflow for LogP determination by the shake-flask method.

Methodology:

• Solvent Preparation: Prepare a phosphate buffer at a pH where the compound is predominantly in its neutral form (if possible) or at a standard physiological pH of 7.4. Pre-saturate the buffer with n-octanol and, separately, pre-saturate n-octanol with the buffer by mixing them overnight and then separating the phases.

• Partitioning: Add a known amount of the compound to a vial containing equal and precise volumes of the pre-saturated n-octanol and buffer.

• Equilibration: Seal the vial and shake it vigorously for a set period (e.g., 1-2 hours) at a constant temperature to allow partitioning to reach equilibrium.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in both the aqueous ([C]aq) and octanol ([C]oct) phases using a suitable analytical method, such as HPLC-UV or LC-MS.

• Calculation: Calculate LogP using the formula: LogP = log₁₀([C]oct / [C]aq).

Protocol: Purity and Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is essential for assessing purity and for quantification in other assays. Since amino acids lack a strong chromophore, derivatization is often required for UV detection.[13][14]

Sources

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Conformational analysis of 3,3-dimethyl-substituted cyclic amino acids

An In-Depth Technical Guide to the Conformational Analysis of 3,3-Dimethyl-Substituted Cyclic Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of conformationally constrained amino acid analogues into peptides is a cornerstone of modern medicinal chemistry and drug design. Among these, 3,3-dimethyl-substituted cyclic amino acids, such as 3,3-dimethylproline, represent a particularly powerful tool for modulating peptide structure and function. The gem-dimethyl group, through the Thorpe-Ingold effect, exerts profound control over the puckering of the pyrrolidine ring and the cis/trans isomerism of the preceding peptide bond. This guide provides a comprehensive technical overview of the methodologies used to elucidate the conformational preferences of these unique building blocks. We will explore the theoretical underpinnings and practical application of high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy, single-crystal X-ray crystallography, and advanced computational modeling techniques, offering field-proven insights for researchers aiming to leverage these structures in peptide and peptidomimetic design.

Introduction: The Significance of the gem-Dimethyl Effect in Cyclic Amino Acids

Proline is a unique proteinogenic amino acid due to its cyclic side chain, which imparts significant conformational rigidity upon the peptide backbone.[1] This rigidity is crucial for the formation of specific secondary structures like β-turns and polyproline helices.[1] However, the proline ring itself is not static; it exists in equilibrium between different puckered conformations (e.g., Cγ-endo and Cγ-exo), and the tertiary amide bond preceding it can isomerize between trans and cis states.[2] Controlling these conformational variables is a key strategy in drug design to pre-organize a peptide into its bioactive conformation, thereby enhancing potency and metabolic stability.[3][4]

The introduction of a gem-dimethyl group at the C3 position of a cyclic amino acid, such as proline, serves as a powerful conformational lock. This is a manifestation of the Thorpe-Ingold effect (also known as the gem-dimethyl effect), where steric hindrance from the two methyl groups compresses the endocyclic bond angles, favoring a more puckered ring structure and influencing the conformational equilibrium.[5] This substitution can stabilize a specific ring pucker, restrict the accessible range of the ψ dihedral angle, and influence the kinetics of cis/trans isomerization, making these analogues valuable tools for creating peptidomimetics with enhanced properties.[3][6] Understanding the precise structural consequences of this substitution is therefore paramount for its rational application.

This guide details the integrated analytical workflow required to fully characterize the conformational landscape of 3,3-dimethyl-substituted cyclic amino acids.

The Analytical Triad: Integrating Spectroscopy, Crystallography, and Computation

A robust conformational analysis does not rely on a single technique. Instead, it requires the synthesis of data from multiple orthogonal methods. The solid-state structure from X-ray crystallography provides a high-resolution snapshot, NMR spectroscopy reveals the time-averaged solution-state conformation and dynamics, and computational methods bridge the gap, providing energetic insights and exploring the full conformational space.

Caption: Integrated workflow for conformational analysis.

Experimental Determination of Conformation

NMR Spectroscopy: Unveiling the Solution-State Structure

NMR spectroscopy is the most powerful technique for studying the conformation of molecules in solution, providing data that reflects the ensemble of structures present under physiologically relevant conditions.[7] For cyclic amino acids, key parameters include Nuclear Overhauser Effects (NOEs), scalar coupling constants (J-couplings), and chemical shifts.

Key NMR Observables:

• Nuclear Overhauser Effect (NOE): Provides through-space distance constraints between protons that are close to each other (< 5 Å). The intensity of an NOE cross-peak in a 2D NOESY or ROESY spectrum is inversely proportional to the sixth power of the distance between the nuclei, making it a sensitive probe of conformation.

• Scalar Coupling Constants (³J): The ³J_HNHα coupling constant, measured from the splitting of the amide proton resonance, is related to the backbone dihedral angle φ via the Karplus equation.[7] While φ is largely fixed in proline analogues, other ³J couplings within the ring can provide information about its pucker.

• Chemical Shifts: The chemical shifts of ¹H, ¹³C, and ¹⁵N nuclei are sensitive to the local electronic environment and can be used to infer secondary structure elements.[7] For example, Cβ and Cγ chemical shifts in proline are indicative of the ring pucker and the cis/trans isomerization state of the preceding peptide bond.

• Sample Preparation:

  • Dissolve the synthesized peptide containing the 3,3-dimethyl cyclic amino acid in an appropriate deuterated solvent (e.g., D₂O, DMSO-d₆, CD₃CN) to a concentration of 1-5 mM.

  • Add a known concentration of an internal standard (e.g., DSS or TMSP) for chemical shift referencing.

  • Filter the sample into a high-quality NMR tube.

• Data Acquisition:

  • Acquire a suite of 1D and 2D NMR experiments on a high-field spectrometer (≥600 MHz).

  • 1D ¹H: For initial assessment of sample purity and complexity.

  • 2D TOCSY: To assign all proton resonances within a given amino acid spin system.

  • 2D ¹H-¹³C HSQC: To correlate protons with their directly attached carbons, aiding in assignment and providing ¹³C chemical shift data.

  • 2D ¹H-¹⁵N HSQC: For peptides with amide protons, to resolve and assign backbone amide signals.[7]

  • 2D NOESY/ROESY: To obtain distance restraints. Use a mixing time (e.g., 200-500 ms) appropriate for the size of the molecule to observe key NOEs.[8]

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., Bruker TopSpin, NMRPipe).

  • Assign all relevant proton and carbon resonances using the TOCSY and HSQC spectra.

  • Integrate the cross-peaks in the NOESY spectrum and classify them as strong, medium, or weak, corresponding to distance restraints (e.g., <2.5 Å, <3.5 Å, <5.0 Å).

  • Measure ³J coupling constants from high-resolution 1D ¹H or 2D spectra.

• Structure Calculation:

  • Use the derived distance and dihedral angle restraints as input for structure calculation programs (e.g., CYANA, XPLOR-NIH, AMBER).

  • Generate an ensemble of structures that satisfy the experimental restraints.

  • Analyze the resulting ensemble for common structural motifs, ring pucker preferences, and overall conformation.

Single-Crystal X-ray Crystallography: The Definitive Solid-State View

X-ray crystallography provides an unambiguous, high-resolution three-dimensional structure of a molecule in its crystalline state.[9][10] This technique is invaluable for determining precise bond lengths, bond angles, and torsional angles, offering a static but highly accurate picture of a low-energy conformation. This data serves as an essential benchmark for validating computational models and interpreting NMR data.

• Crystallization: This is often the rate-limiting step.[10]

  • Dissolve the purified compound in a suitable solvent or solvent mixture to near-saturation. Common solvents include ethyl acetate, methanol, and diethyl ether.[11]

  • Employ a crystallization technique such as slow evaporation, vapor diffusion, or solvent layering to induce the formation of single crystals.[10]

  • The ideal crystal should be >0.1 mm in all dimensions, with no visible cracks or defects.[9]

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Place the crystal in a modern X-ray diffractometer equipped with an intense, monochromatic X-ray source and an area detector.[9]

  • Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

  • Collect a series of diffraction images as the crystal is rotated in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain the angles and intensities of the reflections.[9]

  • Use direct methods or Patterson methods to solve the "phase problem" and generate an initial electron density map.

  • Build an atomic model into the electron density map.

  • Refine the atomic positions, and thermal parameters against the experimental data until the model converges and provides a good fit to the data. The final structure provides a detailed picture of the molecular conformation in the solid state.[9]

Caption: A typical workflow for X-ray crystal structure determination.

Computational Conformational Analysis

Computational chemistry provides the energetic context for experimentally observed structures and allows for the exploration of conformations that may be transient or lowly populated.[12] For 3,3-dimethyl-substituted cyclic amino acids, a combination of Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations is particularly effective.

Density Functional Theory (DFT)

DFT calculations are used to accurately determine the geometries and relative energies of different conformers (e.g., Cγ-endo vs. Cγ-exo puckers, cis/trans amide isomers) in the gas phase or with implicit solvent models.[2][13] The B3LYP functional combined with a Pople-style basis set like 6-31+G(d,p) has been shown to provide a satisfactory description of the conformational properties of constrained proline analogues.[2][14]

Molecular Dynamics (MD) Simulations

MD simulations model the atomic motions of a molecule over time, providing a dynamic picture of its conformational landscape in an explicit solvent environment.[15] This approach is crucial for understanding how the substituted amino acid influences the flexibility of a larger peptide and for predicting the ensemble of structures present in solution. Enhanced sampling techniques may be required to overcome the energy barriers associated with ring puckering and amide bond isomerization.[15]

• Model System Construction:

  • Build the model system, typically an N-acetyl-N'-methylamide derivative of the 3,3-dimethyl cyclic amino acid, to cap the termini and mimic the peptide environment.[2][13]

  • Generate starting geometries for all plausible conformers (e.g., combinations of ring puckers and cis/trans amide bonds).

• DFT Optimization and Energy Calculation:

  • For each starting geometry, perform a full geometry optimization using a DFT method (e.g., B3LYP/6-31+G(d,p)).[14]

  • Perform frequency calculations to confirm that each optimized structure is a true energy minimum.

  • Calculate the relative electronic energies of all conformers. The effects of solvation can be approximated using a Self-Consistent Reaction Field (SCRF) model like the Polarizable Continuum Model (PCM).[13]

• Molecular Dynamics Simulation Setup:

  • Select the lowest energy conformer(s) from the DFT analysis as the starting point for MD.

  • Place the molecule in a periodic box of explicit solvent (e.g., TIP3P water).

  • Add counter-ions to neutralize the system if necessary.

  • Select an appropriate force field (e.g., AMBER, CHARMM).

• Simulation and Analysis:

  • Minimize the energy of the system to remove steric clashes.

  • Gradually heat the system to the target temperature (e.g., 298 K) and equilibrate the pressure.

  • Run a production MD simulation for a sufficient length of time (typically hundreds of nanoseconds to microseconds) to sample conformational transitions.

  • Analyze the trajectory to identify the major conformational states, calculate population distributions, and monitor key dihedral angles and RMSD.[16]

Data Synthesis: The Case of 3,3-Dimethylproline

The introduction of the gem-dimethyl group at the C3 position of proline significantly alters its conformational profile compared to the parent amino acid.

• Ring Pucker: The steric strain imposed by the methyl groups strongly disfavors planar ring conformations. Depending on the stereochemistry and the local peptide sequence, one pucker (e.g., Cγ-exo) may be significantly stabilized over the other.

• Backbone Dihedral Angles: The φ angle is fixed by the ring structure to approximately -60° to -75°.[1] However, the gem-dimethyl group can sterically restrict the allowed values of the ψ angle, often disfavoring conformations like the γ-turn that might be accessible to unsubstituted proline.[1]

• Cis/Trans Isomerization: The gem-dimethyl substitution can influence the energy difference between the cis and trans isomers of the preceding X-Pro bond and the kinetic barrier for their interconversion.[3]

Table 1: Representative Conformational Parameters for Ac-Pro-NHMe vs. Ac-3,3-diMe-Pro-NHMe (Illustrative)

Parameter	Proline (Cγ-exo)	Proline (Cγ-endo)	3,3-diMe-Proline (Cγ-exo)	3,3-diMe-Proline (Cγ-endo)
Relative Energy (kcal/mol)	0.0	~0.5 - 1.5	0.0	Highly Destabilized
φ Dihedral Angle	~ -70°	~ -75°	~ -70°	N/A
ψ Dihedral Angle	~ +160° (PPII)	~ -60° (α-helix)	~ +165° (PPII)	N/A
Ring Pucker Amplitude	Moderate	Moderate	High	N/A

Note: This table is illustrative, based on general findings in the literature. Actual values are highly dependent on the specific model system and computational method.[2][13]

Caption: The gem-dimethyl group restricts the ring pucker equilibrium.

Implications for Drug Development

The ability to rigidly control local conformation makes 3,3-dimethyl-substituted cyclic amino acids highly valuable in drug discovery.

• Bioactive Conformation Stabilization: By locking a peptide into a specific turn or extended conformation that matches the binding site of a biological target, potency can be dramatically increased.

• Metabolic Stability: The steric bulk of the gem-dimethyl group can shield adjacent peptide bonds from proteolytic cleavage, increasing the in vivo half-life of the peptide.[3]

• Modulation of Physicochemical Properties: The introduction of the lipophilic dimethyl group can impact properties like cell permeability and oral bioavailability.[4] These analogues have been successfully used to design peptidomimetics against targets like HIV protease.[3]

Conclusion

The conformational analysis of 3,3-dimethyl-substituted cyclic amino acids is a multi-faceted endeavor that provides critical insights for the rational design of next-generation therapeutics. A synergistic approach, combining the solution-state dynamics from NMR, the precise solid-state structure from X-ray crystallography, and the energetic landscape from computational modeling, is essential for a complete understanding. The Thorpe-Ingold effect induced by the gem-dimethyl group offers a robust strategy to constrain peptide backbones, providing a powerful tool for optimizing the potency, selectivity, and pharmacokinetic properties of peptide-based drugs.

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• Anteunis, M. J. O., et al. (1977). Conformational analysis of amino acids and peptides using specific isotope substitution. II. Conformation of serine, tyrosine, phenylalanine, aspartic acid, asparagine, and aspartic acid .beta.-methyl ester in various ionization states. Journal of the American Chemical Society. Available at: [Link]

• Dines, T. J., et al. (2009). Vibrational spectroscopy and DFT calculations of di-amino acid cyclic peptides. Part I: Cyclo(Gly-Gly), cyclo(L-Ala-L-Ala) and cyclo(L-Ala-Gly) in the solid state and in aqueous solution. ResearchGate. Available at: [Link]

• Al-Hamdani, Y. S., et al. (2021). DFT Studies and Molecular Dynamics of the Molecular and Electronic Structure of Cu (II) and Zn (II) Complexes with the Symmetric. Biointerface Research in Applied Chemistry. Available at: [Link]

• Grant, C. (2020). Conformational Design of Cyclic Peptides. Enlighten Theses. Available at: [Link]

• Smith, G. D. (2008). X-Ray Crystallography of Chemical Compounds. PMC - NIH. Available at: [Link]

• Staples, R. (2025). Getting Crystals Your Crystallographer Will Treasure. Michigan State University. Available at: [Link]

• Zemtsov, A. A., & Mykhailiuk, P. K. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. MDPI. Available at: [Link]

• Su, Y.-T., & Sun, Z. (2021). Elucidating solution structures of cyclic peptides using molecular dynamics simulations. Current Opinion in Structural Biology. Available at: [Link]

• Su, Y.-T., et al. (2021). Structure prediction of cyclic peptides by molecular dynamics + machine learning. Chemical Science. Available at: [Link]

• Singh, S. K., et al. (2021). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC - NIH. Available at: [Link]

• Kumar, P., et al. (2020). Multimodal Role of Amino Acids in Microbial Control and Drug Development. MDPI. Available at: [Link]

• Anonymous. (n.d.). Cyclic Stereochemistry (PART-6, PPT-6) Conformation-VI. e-PG Pathshala. Available at: [Link]

• Tenney, K., et al. (2020). X-ray Crystallography and Unexpected Chiroptical Properties Reassign the Configuration of Haliclonadiamine. DTIC. Available at: [Link]

• Bakalova, A., et al. (2018). From Cyclic Ketimines to α-Substituted Cyclic Amino Acids and their Derivatives: Influence of Ring Size and Substituents on Stability and Reactivity of Cyclic Aminonitriles. ResearchGate. Available at: [Link]

• Selva, M., et al. (2023). A novel approach to amino acid synthesis: acid-assisted reactions with dimethyl carbonate for efficient O-methylated, N,O-methylated and N-formylated derivatives. Green Chemistry. Available at: [Link]

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Structural Characteristics and Synthetic Integration of Constrained Non-Proteinogenic Amino Acids

Executive Summary: The Thermodynamic Case for Constraint

In the development of peptide therapeutics, the transition from a flexible linear peptide to a high-affinity drug candidate is fundamentally a battle against entropy. Native peptides exist as dynamic ensembles of conformers in solution. Upon binding to a target, this ensemble must collapse into a single bioactive conformation, incurring a massive entropic penalty (

).

Constrained non-proteinogenic amino acids (CNAAs) are not merely structural novelties; they are thermodynamic tools. By restricting the rotational freedom of the peptide backbone (

and torsion angles) or side chains ( angles) prior to binding, we "pre-pay" the entropic cost.[1] This pre-organization can improve binding affinity ( ) by orders of magnitude, provided the constrained conformation matches the receptor's bioactive requirement. Furthermore, these steric constraints frequently shield the peptide backbone from proteolytic enzymes, significantly extending plasma half-life.

Structural Mechanics of Constraint Classes

We categorize CNAAs based on the vector of restriction. Each class forces the peptide backbone into specific regions of the Ramachandran plot.

-Disubstitution: The Helical Inducers

The simplest yet most profound constraint is the methylation of the

-carbon, exemplified by -aminoisobutyric acid (Aib) .

• Mechanism: In standard amino acids, the

  bond allows a wide range of rotation. Replacing this hydrogen with a methyl group (or larger alkyl) introduces severe steric clashes with the backbone carbonyl and amide groups.

• Thorpe-Ingold Effect: This gem-dimethyl effect restricts the

  and angles to narrow regions, typically and .

• Structural Outcome: Aib is a potent inducer of helical structures, specifically the

  -helix and the -helix.[2] Inclusion of a single Aib residue can nucleate helix formation in an otherwise unstructured peptide.[2]

Backbone Cyclization: The Turn Inducers

Proline is the only natural cyclic amino acid, but its homologs—Azetidine-2-carboxylic acid (Aze, 4-membered) and Pipecolic acid (Pip, 6-membered) —offer tunable constraints.

• Ring Size Physics:

  • Aze (4-ring): Compresses the

    angle significantly compared to Proline, often destabilizing helices but favoring specific -turns.

  • Pip (6-ring): Increases the allowed conformational space slightly compared to Proline but enforces a distinct "kink" often found in

    -turns.

• Cis/Trans Isomerism: Unlike acyclic residues, N-alkylated cyclic AAs possess a significant population of the cis amide bond isomer. This is critical for designing Type VI

  -turns, which are often involved in molecular recognition events.

Side-Chain to Side-Chain Macrocyclization ("Stapling")

While not a single amino acid, "stapling" creates a constrained macrocycle using non-proteinogenic residues (typically

-methyl, -alkenyl glycine derivatives).

• Staple: Spans one helical turn. Uses two (5-carbon sidechain) residues.
• Staple: Spans two helical turns.[3] Uses an and residue pair to account for the angular offset of the helix.

• Outcome: This effectively "locks" the peptide into an

  -helical conformation, burying the backbone amides and improving membrane permeability.

Visualization: Thermodynamic & Structural Logic[4]

The following diagram illustrates the thermodynamic advantage of constrained peptides and the hierarchical classification of these residues.

Figure 1: Thermodynamic rationale (Left) and structural consequences (Right) of incorporating constrained amino acids.

Experimental Protocol: Coupling Sterically Hindered Amino Acids

A major bottleneck in utilizing CNAAs is their synthetic difficulty. The very steric bulk that provides biological stability makes them difficult to couple during Solid-Phase Peptide Synthesis (SPPS). Standard HBTU/DIEA protocols often fail, leading to deletion sequences.

Objective: High-yield coupling of an incoming Fmoc-Aib-OH (or similar

-disubstituted AA) to a growing peptide chain.

Reagents & Equipment[5]

• Resin: Low loading resin (0.2–0.4 mmol/g) is preferred to reduce inter-chain aggregation.

• Coupling Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and HOAt (1-Hydroxy-7-azabenzotriazole).

• Base: TMP (2,4,6-Trimethylpyridine) or DIEA (Diisopropylethylamine).

• Solvent: DMF (Dimethylformamide), anhydrous.

Step-by-Step Methodology

• Resin Swelling: Swell resin in DMF for 30 minutes.

• Deprotection: Remove Fmoc from the previous amino acid using 20% Piperidine in DMF (

  min). Wash with DMF.

• Activation (The Critical Step):

  • Note: Do not pre-activate for more than 30 seconds to avoid racemization (though less risky with Aib) or guanidinium formation.

  • Dissolve Fmoc-Aib-OH (4 eq) and HATU (3.9 eq) in minimal DMF.

  • Add HOAt (4 eq) . Expert Insight: HOAt is superior to HOBt for hindered systems due to the neighboring group effect of the pyridine nitrogen.

  • Add DIEA (8 eq) immediately before adding to the resin.

• Coupling Reaction:

  • Add the activated mixture to the resin.

  • Microwave Assistance (Optional but Recommended): Heat to 75°C for 10 minutes (25W). If microwave is unavailable, double couple at room temperature for 2 hours each.

• Monitoring: Standard Kaiser test may be misleading for secondary amines. Use the Chloranil Test or micro-cleavage followed by LC-MS to verify coupling completion.

• Capping: Acetylate unreacted amines using Acetic Anhydride/DIEA/DMF to prevent deletion sequences.

SPPS Workflow Visualization

Figure 2: Decision tree for solid-phase coupling of sterically hindered constrained amino acids.

Characterization of Constrained Structures[4][6]

Once synthesized, verifying the induced constraint is mandatory.

Method	Observable Parameter	Structural Insight
Circular Dichroism (CD)	Ellipticity ( ) at 208/222 nm	Rapid assessment of helicity. Aib-rich peptides show distinct minima at 208/222 nm (alpha) or 205 nm ( ).
NMR ( H-NOESY)	Nuclear Overhauser Effect	Measures spatial proximity (<5 Å). Critical for confirming cis/trans isomers in Pro/Aze analogs and contacts in helices.
X-Ray Crystallography	Electron Density Map	The gold standard. Provides exact bond angles ( ) to confirm if the constraint matches the design model.

References

• Toniolo, C., et al. (2001). "Structures of peptides from alpha-amino acids methylated at the alpha-carbon." Biopolymers.[4] Link

• Walensky, L. D., & Bird, G. H. (2014). "Hydrocarbon-Stapled Peptides: Principles, Practice, and Progress." Journal of Medicinal Chemistry. Link

• Hruby, V. J. (2002). "Conformational restrictions of biologically active peptides via amino acid side chain groups."[2][5] Life Sciences. Link

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole (HOAt). A new high-efficiency peptide coupling additive." Journal of the American Chemical Society.[6] Link

• Cromm, P. M., et al. (2015). "Stapled Peptides: Principles and Applications." ACS Chemical Biology. Link

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Secondary Structure Induction by α,α-Disubstituted Cyclic Amino Acids: A Guide to Conformational Control in Peptide Design

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The precise control of peptide conformation is a cornerstone of modern drug discovery and bionalysis. Native peptides, while exhibiting remarkable biological activity, are often plagued by conformational flexibility and susceptibility to proteolytic degradation, limiting their therapeutic potential. The incorporation of α,α-disubstituted cyclic amino acids presents a powerful strategy to overcome these limitations. By introducing stringent steric and stereoelectronic constraints into the peptide backbone, these non-proteinogenic amino acids act as potent inducers of stable, well-defined secondary structures such as helices and turns. This guide provides a comprehensive technical overview of the principles, methodologies, and applications of using α,α-disubstituted cyclic amino acids to engineer peptides with enhanced stability, target affinity, and bioavailability.

The Conformational Imperative: How α,α-Disubstitution Dictates Structure

The defining feature of an α,α-disubstituted amino acid is the presence of two substituents on the α-carbon, replacing the α-hydrogen atom. This seemingly simple modification has profound consequences for the conformational freedom of the peptide backbone. The acyclic prototype, α-aminoisobutyric acid (Aib), with its gem-dimethyl group, sterically restricts the available Ramachandran space for its φ (phi) and ψ (psi) dihedral angles.[1][2] This constraint strongly promotes the adoption of helical secondary structures.

When the α,α-substituents are part of a cyclic moiety, the conformational restriction is even more pronounced. The ring system not only introduces the steric bulk of a quaternary carbon but also locks the Cα-substituents, preventing free rotation. This dual constraint dramatically narrows the allowed regions in the Ramachandran plot, effectively forcing the peptide backbone to adopt a limited set of predictable conformations. This phenomenon is a direct consequence of the Thorpe-Ingold effect, where gem-disubstitution favors cyclization and, in this context, restricts bond angle flexibility.[3] The incorporation of these constrained residues is one of the most effective strategies for inducing the folding of a peptide chain into therapeutically relevant secondary structures.

Figure 1: Ramachandran Space Restriction

A Spectrum of Scaffolds: Impact of Ring Size and Chirality

The specific secondary structure induced by a cyclic α,α-disubstituted amino acid is highly dependent on the size of the cycloalkane ring. Different ring sizes impose unique constraints on the N-Cα-C' bond angle (τ) and, consequently, the φ and ψ dihedral angles.[3] Furthermore, the incorporation of chiral centers within the cyclic side-chain can be used to control the helical screw-sense of the resulting peptide.[4]

• 1-Aminocyclopropane-1-carboxylic acid (Ac3c): The high ring strain in the cyclopropane ring leads to a wider N-Cα-C' angle, which can weaken its helicogenic effect compared to larger rings.[5]

• 1-Aminocyclobutane-1-carboxylic acid (Ac4c): This residue is a potent helix inducer, effectively stabilizing helical structures.[5]

• 1-Aminocyclopentane-1-carboxylic acid (Ac5c): Ac5c is a strong helix promoter and can induce β-turns and helical arrangements in peptides.[5] It often leads to more stable helices compared to acyclic analogues like Aib.[5]

• 1-Aminocyclohexane-1-carboxylic acid (Ac6c): Similar to Ac5c, Ac6c is also a strong helix inducer.

The choice of ring size is a critical design parameter for fine-tuning peptide conformation. Chiral derivatives, such as (3S,4S)-1-amino-(3,4-dimethoxy)cyclopentanecarboxylic acid, have been shown to have a strong penchant for forming α-helices, whereas achiral residues like Aib and Ac5c often favor 3₁₀-helices in shorter peptides.[4]

Table 1: Conformational Preferences of Common α,α-Disubstituted Amino Acids

Amino Acid (Abbreviation)	Structure	Ring Size	Typical Induced Secondary Structure(s)	Representative Dihedral Angles (φ, ψ)
α-Aminoisobutyric acid (Aib)	Acyclic	N/A	3₁₀-helix, α-helix	(~±57°, ~±47°) or (~±60°, ~±30°)
Ac3c	Cyclopropane	3-membered	Weakly Helical	Variable, influenced by strain
Ac4c	Cyclobutane	4-membered	α-helix, 3₁₀-helix	Favors helical region
Ac5c	Cyclopentane	5-membered	α-helix, 3₁₀-helix, β-turn	Favors helical region
Ac6c	Cyclohexane	6-membered	α-helix, 3₁₀-helix	Favors helical region

Characterization Toolkit: Elucidating Peptide Secondary Structure

A multi-faceted analytical approach is essential to accurately determine the three-dimensional structure of peptides containing these modified amino acids.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid, non-destructive technique for assessing the overall secondary structure content of a peptide in solution.[6][7] It measures the differential absorption of left- and right-circularly polarized light by chiral molecules. Different secondary structures (α-helix, β-sheet, random coil) produce distinct CD spectra in the far-UV region (185-240 nm).[6][8]

• α-helices are characterized by a positive band near 192 nm and two negative bands at approximately 208 nm and 222 nm.

• β-sheets show a negative band around 218 nm and a positive band near 195 nm.

• Random coils typically exhibit a strong negative band near 200 nm.

• Sample Preparation: Dissolve the purified peptide in a suitable, non-absorbing solvent (e.g., phosphate buffer, trifluoroethanol) to a final concentration of 0.1-0.2 mg/mL. The solvent choice is critical; helix-inducing solvents like trifluoroethanol (TFE) can reveal the inherent conformational propensity of the peptide.

• Instrument Setup: Turn on the CD spectrometer and purge with nitrogen gas for at least 30 minutes.[6]

• Data Acquisition:

  • Use a quartz cuvette with a short path length (e.g., 1 mm).

  • Record a baseline spectrum of the solvent alone.

  • Acquire the sample spectrum over the far-UV range (e.g., 190-260 nm).

  • Subtract the baseline from the sample spectrum.

• Data Analysis: Convert the raw data (ellipticity) to molar ellipticity [θ] for concentration-independent comparison. Analyze the spectral features (peak positions and intensities) to estimate the secondary structure content.[9]

Figure 2: CD Spectroscopy Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the high-resolution three-dimensional structure of peptides in solution.[10][11] For structural elucidation, two-dimensional (2D) NMR experiments are paramount.

• TOCSY (Total Correlation Spectroscopy): Identifies protons within the same amino acid residue (spin systems).

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides through-space correlations between protons that are close in space (< 5-6 Å), regardless of their position in the sequence.[12] These NOE-derived distance restraints are the foundation for structure calculation.

• Sample Preparation: Dissolve the peptide (1-5 mg) in a deuterated solvent (e.g., D₂O, CD₃OH, or H₂O/D₂O 9:1 for observing amide protons). Add a known amount of an internal standard (e.g., DSS or TMSP) for chemical shift referencing.

• Data Acquisition:

  • Acquire a 1D ¹H spectrum to confirm sample integrity and proper shimming.

  • Acquire a 2D TOCSY spectrum to assign protons within each amino acid residue.

  • Acquire a 2D NOESY spectrum (with a mixing time of 100-300 ms) to identify spatial proximities.

• Resonance Assignment: Use the TOCSY and NOESY spectra together to perform sequential assignment (linking one residue to the next) of all proton resonances.[12]

• Constraint Generation: Identify and integrate cross-peaks in the NOESY spectrum. The intensity of a NOESY cross-peak is inversely proportional to the sixth power of the distance between the two protons.

• Structure Calculation: Use the distance restraints (from NOESY), and potentially dihedral angle restraints (from coupling constants), as input for structure calculation software (e.g., CYANA, CNS, or XPLOR-NIH).[10] This generates an ensemble of structures consistent with the NMR data.

Figure 3: NMR Structure Determination Workflow

X-ray Crystallography

X-ray crystallography provides atomic-resolution structural information of molecules in the solid state. While obtaining suitable crystals can be a significant hurdle, a high-quality crystal structure offers an unambiguous view of the peptide's conformation.[13]

• Peptide Purity: Ensure the peptide is of very high purity (>95%, preferably >98%) as impurities can severely hinder crystallization.[14]

• Crystallization Screening: Screen a wide range of conditions (precipitants, buffers, pH, temperature) to find conditions that yield single, well-ordered crystals. The vapor diffusion method (hanging or sitting drop) is most common.

• Crystal Harvesting: Carefully harvest a suitable crystal (typically 0.1-0.5 mm) and cryo-protect it if necessary to prevent damage during X-ray exposure.[13]

• Data Collection: Mount the crystal on a goniometer and expose it to a focused beam of X-rays. A detector records the diffraction pattern.

• Structure Solution and Refinement:

  • Process the diffraction data to determine unit cell parameters and reflection intensities.

  • Solve the "phase problem" to generate an initial electron density map.

  • Build an atomic model of the peptide into the electron density map using software like Coot.[13]

  • Refine the model against the experimental data to improve its fit and geometry.

• Validation: Assess the quality of the final structure using metrics like R-factor and R-free and deposit it in a public database like the Protein Data Bank (PDB).

Figure 4: X-ray Crystallography Workflow

Computational Modeling

Molecular dynamics (MD) simulations and other computational methods are invaluable for complementing experimental data.[15][16] They allow researchers to model the behavior of molecules over time, providing insights into conformational dynamics and stability.[15] For peptides containing non-natural amino acids, accurate force field parameters are crucial for reliable simulations.[15][16]

Synthetic Strategies

The synthesis of α,α-disubstituted cyclic amino acids is a non-trivial endeavor that has attracted considerable attention. Various synthetic approaches have been developed, often requiring multi-step procedures. Common strategies include modifications of the Strecker or Bucherer-Bergs syntheses, as well as more modern methods like the Ichikawa rearrangement or 1,3-dipolar cycloadditions to prepare heterocyclic variants.[17][18] The development of efficient and stereoselective synthetic routes is crucial for making these valuable building blocks readily accessible for peptide synthesis.

Applications in Peptidomimetics and Drug Development

The ability to enforce a specific, bioactive conformation is a key goal in drug design.[19] By pre-organizing a peptide into its receptor-binding structure, α,α-disubstituted cyclic amino acids can lead to significant improvements in therapeutic properties.

• Enhanced Proteolytic Stability: The rigid structure and the absence of an α-hydrogen make peptide bonds adjacent to these residues highly resistant to cleavage by proteases, extending the peptide's half-life in vivo.[2][20]

• Increased Receptor Affinity: By reducing the entropic penalty upon binding, conformational constraint can lead to higher binding affinity and selectivity for the target receptor.[21]

• Improved Bioavailability: The rigidification of the peptide backbone can mask polar amide groups through intramolecular hydrogen bonding, increasing the molecule's lipophilicity and its ability to cross cell membranes.[2]

These principles have been successfully applied in the development of novel therapeutics, including enzyme inhibitors, antimicrobial peptides, and GPCR modulators.[2][17][19]

Conclusion

α,α-disubstituted cyclic amino acids are uniquely powerful tools in the field of peptide science. Their ability to impose predictable and stable secondary structures provides a rational basis for designing peptidomimetics with drug-like properties. By understanding the interplay between ring size, chirality, and the resulting backbone conformation, researchers can rationally engineer peptides with enhanced stability, affinity, and therapeutic potential. The continued development of novel synthetic methods and the application of advanced structural biology techniques will further expand the utility of these remarkable building blocks in the ongoing quest for next-generation therapeutics.

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• Cambridge University Press. (n.d.). Conformations of amino acids and peptides. Retrieved February 14, 2026, from [Link]

• Iannelli, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4843. Available at: [Link]

• de Alba, E., Jiménez, M. A., & Rico, M. (1999). Effects of turn residues in directing the formation of the β-sheet and in the stability of the β-hairpin from the C-terminal domain of ubiquitin. Protein science : a publication of the Protein Society, 8(4), 854–865. Available at: [Link]

• Vennart, N., et al. (2019). Incorporation of Putative Helix-Breaking Amino Acids in the Design of Novel Stapled Peptides: Exploring Biophysical and Cellular Permeability Properties. Molecules, 24(12), 2311. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. Turn‐Induction in Peptides Incorporating Novel Cyrene‐Derived α,α‐Disubstituted Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conformational studies on peptides containing α,α-disubstituted α-amino acids: chiral cyclic α,α-disubstituted α-amino acid as an α-helical inducer - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CD-Based Peptide Secondary Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Protein Secondary Structure Analysis and Circular Dichroism | MtoZ Biolabs [mtoz-biolabs.com]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NMR as a biophysical technique for studying peptide conformations, and its application in the design, and study of peptide cell permeability - American Chemical Society [acs.digitellinc.com]
• 11. NMR-Based Peptide Structure Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 12. youtube.com [youtube.com]
• 13. A Newcomer’s Guide to Peptide Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. UQ eSpace [espace.library.uq.edu.au]

The Strategic Design of Conformationally-Restricted Amino Acid Analogs: A Technical Guide to 1-Amino-3,3-dimethylcyclopentane-1-carboxylic Acid and Its Congeners

Abstract

This technical guide delves into the history, discovery, and scientific rationale behind the development of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid and its analogs. These conformationally-restricted amino acid derivatives represent a fascinating case study in modern medicinal chemistry, where subtle structural modifications are strategically employed to enhance therapeutic potential. While specific historical details on the initial synthesis of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid (CAS 1540369-96-7) are not extensively documented in public literature, this guide will elucidate the foundational principles that have driven the exploration of this class of compounds. We will explore the theoretical underpinnings of their design, general synthetic strategies, and their potential applications, particularly in the realm of neuroscience. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced interplay of molecular architecture and biological function in the pursuit of novel therapeutics.

Introduction: The Quest for Specificity in Neuromodulation

The central nervous system (CNS) operates through a complex network of neurotransmitters and their receptors. Glutamate, the primary excitatory neurotransmitter in the mammalian brain, plays a pivotal role in synaptic plasticity, learning, and memory. However, its overstimulation can lead to excitotoxicity, a key factor in the pathophysiology of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.[1] Consequently, the development of molecules that can modulate glutamatergic signaling with high specificity has been a long-standing goal in pharmaceutical research.

Many early efforts focused on analogs of glutamate itself. However, the inherent flexibility of linear amino acids often leads to interactions with multiple receptor subtypes, resulting in off-target effects. This challenge spurred the development of conformationally-restricted analogs, where the pharmacophoric elements (the amine and carboxylic acid groups) are held in a more defined spatial orientation by a cyclic scaffold. The cyclopentane ring has emerged as a particularly valuable scaffold in this endeavor.[1]

The Genesis of an Idea: Why 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid?

The design of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid can be deconstructed into two key strategic elements: the aminocyclopentane carboxylic acid core and the gem-dimethyl substitution.

The Aminocyclopentane Carboxylic Acid Scaffold: A Rigid Analog of Neurotransmitters

The cyclopentane ring serves as a rigid scaffold that mimics the folded conformation of neurotransmitters like GABA and glutamate. This conformational restriction is hypothesized to increase binding affinity and selectivity for specific receptor subtypes. A prominent example is 1-aminocyclopentane-1,3-dicarboxylic acid (ACPD), a conformationally restricted analog of glutamate that has been instrumental in characterizing metabotropic glutamate receptors (mGluRs).[2] The defined stereochemistry of such cyclic analogs allows for a more precise probing of the receptor's binding pocket compared to their flexible, linear counterparts.

The gem-Dimethyl Group: A Tool for Synthetic Efficiency and Pharmacokinetic Enhancement

The introduction of a gem-dimethyl group at the 3-position of the cyclopentane ring is a deliberate and strategic choice rooted in fundamental principles of organic chemistry and medicinal chemistry.

From a synthetic perspective, the presence of a gem-dimethyl group significantly facilitates the formation of the cyclopentane ring. This phenomenon, known as the Thorpe-Ingold effect or the gem-dimethyl effect, is a well-established principle in organic synthesis. The two methyl groups, being bulkier than hydrogen atoms, decrease the internal bond angle of the acyclic precursor, thereby bringing the reactive ends of the molecule closer together and increasing the rate of cyclization. This kinetic advantage can lead to higher yields and more efficient synthetic routes.

Diagram 1: The Thorpe-Ingold Effect in Cyclopentane Synthesis

Caption: The Thorpe-Ingold effect accelerating cyclopentane ring formation.

Beyond synthetic expediency, the gem-dimethyl moiety can confer several advantages to a drug candidate:

• Increased Metabolic Stability: The quaternary carbon atom is resistant to metabolic oxidation by cytochrome P450 enzymes, which can prolong the half-life of the compound in the body.

• Enhanced Lipophilicity: The addition of two methyl groups increases the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier and reach its CNS target.

• Improved Binding Affinity: In some cases, the methyl groups can engage in favorable van der Waals interactions within the receptor's binding pocket, leading to increased potency.

Synthetic Strategies: A Generalized Approach

Diagram 2: Retrosynthetic Analysis of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid

Caption: A plausible retrosynthetic pathway for the target molecule.

Key Experimental Workflow: A Postulated Synthesis

A common and effective method for the synthesis of α-amino acids from ketones is the Strecker amino acid synthesis . The following protocol outlines a generalized workflow based on this method.

Protocol: Strecker Synthesis of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid

• Step 1: Formation of the α-Aminonitrile.

  • To a solution of 3,3-dimethylcyclopentanone in a suitable solvent (e.g., methanol or ethanol), add a source of cyanide (e.g., sodium cyanide or potassium cyanide) and an ammonium salt (e.g., ammonium chloride).

  • The reaction mixture is stirred at room temperature. The ketone first reacts with ammonia (formed in situ from the ammonium salt) to form an imine, which is then attacked by the cyanide ion to yield the corresponding α-aminonitrile.

  • The progress of the reaction should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Step 2: Hydrolysis of the α-Aminonitrile.

  • Once the formation of the α-aminonitrile is complete, the nitrile group is hydrolyzed to a carboxylic acid.

  • This is typically achieved by heating the reaction mixture under acidic (e.g., with aqueous hydrochloric acid) or basic (e.g., with aqueous sodium hydroxide) conditions.

  • Acidic hydrolysis is often preferred as it directly yields the amino acid salt.

• Step 3: Isolation and Purification.

  • After hydrolysis, the reaction mixture is neutralized to the isoelectric point of the amino acid, causing it to precipitate out of the solution.

  • The crude product is then collected by filtration and can be further purified by recrystallization or ion-exchange chromatography to yield the pure 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid.

Potential Therapeutic Applications and Structure-Activity Relationships (SAR)

Given the structural similarity of the aminocyclopentane carboxylic acid scaffold to glutamate, it is highly probable that 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid and its analogs would be investigated for their activity at glutamate receptors. The specific stereochemistry and the presence of the gem-dimethyl group would be expected to fine-tune the compound's affinity and selectivity for different mGluR and ionotropic glutamate receptor subtypes.

A systematic investigation of the structure-activity relationships (SAR) for this class of compounds would likely involve:

• Varying the substitution on the cyclopentane ring: Introducing other alkyl or functional groups to probe the steric and electronic requirements of the receptor binding site.

• Modifying the stereochemistry: Synthesizing and testing different stereoisomers to determine the optimal spatial arrangement of the pharmacophoric groups.

• Altering the distance between the amino and carboxyl groups: Exploring different ring sizes (e.g., cyclobutane, cyclohexane) to understand the impact of this distance on receptor binding.

Table 1: Hypothetical SAR Data for Analogs

Compound	Ring Size	Substitution at C3	Receptor Subtype A (IC50, nM)	Receptor Subtype B (IC50, nM)
Analog 1	Cyclopentane	H, H	500	>10000
Analog 2	Cyclopentane	CH3, H	250	8000
Analog 3	Cyclopentane	CH3, CH3	100	5000
Analog 4	Cyclohexane	CH3, CH3	800	>10000

This table presents hypothetical data to illustrate the principles of SAR and does not represent actual experimental results.

Future Directions and Conclusion

The study of conformationally-restricted amino acid analogs, exemplified by 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid, continues to be a fertile ground for drug discovery. While the specific history of this particular molecule may be nascent in the public domain, the scientific principles guiding its design are well-established and powerful. The strategic incorporation of features like the cyclopentane scaffold and the gem-dimethyl group showcases the elegance and ingenuity of modern medicinal chemistry.

Future research in this area will likely focus on:

• The synthesis and biological evaluation of a wider range of analogs to build a comprehensive SAR profile.

• The use of computational modeling to better understand the binding modes of these compounds at their target receptors.

• The exploration of these molecules in animal models of neurological and psychiatric disorders.

References

• Bradley, D. M., Mapitse, R., Thomson, N. M., & Hayes, C. J. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of organic chemistry, 67(22), 7613–7617.
• Partridge, J. J., Chadha, N. K., & Uskokovic, M. R. (1975). Asymmetric hydroboration of 5-substituted cyclopentadienes: Synthesis of methyl (1R,5R)
• Hengartner, U., & Chu, V. (1978). 1,3-Cyclopentanedione, 2-methyl-. Organic Syntheses, 58, 83.

• Organic Syntheses Procedure. Synthesis and Acylation of 1,3-Thiazinane-2-thione. Available at: [Link]

• Chaloin, O., Cabart, F., Marin, J., Zhang, H., & Guichard, G. (2005). Synthesis of enantiopure di(tert-butyl) (2S,4S)-4-hydroxy-6-oxo-1,2-piperidinedicarboxylate.

• PubChem. (1S,3S)-1-Amino-3-(carboxymethyl)cyclopentane-1-carboxylic acid. Available at: [Link]

• Google Patents. (2008). Synthesis of aminocyclopentane carboxylic acids.

• Organic Syntheses Procedure. Cyclopentanone, 3-(1-octenyl)-, (E)-. Available at: [Link]

• Sciforum. (2000). Enzyme-mediated synthesis of (1S)-1-amino-2,2-dimethylcyclopropane-1-carboxylic acid. Available at: [Link]

• AMM Journal. (2023). gem-dimethyl Archives. Available at: [Link]

• ResearchGate. (2011). Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists. Available at: [Link]

• MDPI. (2025). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Available at: [Link]

• Schoepp, D. D., Johnson, B. G., & Monn, J. A. (1991). Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis. Journal of neurochemistry, 57(2), 714–717.

• Royal Society of Chemistry. (2021). The mechanism and structure–activity relationship of amide bond formation by silane derivatives: a computational study. Available at: [Link]

• ResearchGate. (2014). Structure Activity Relationships in Alkylammonium C-12-Gemini Surfactants Used as Dermal Permeation Enhancers. Available at: [Link]

• ChemRxiv. (2022). Discovery and Characterization of Pyridoxal 5'-Phosphate-Dependent Cycloleucine Synthases. Available at: [Link]

• Vanderbilt University. (2021). DETERMINING STRUCTURE-ACTIVITY RELATIONSHIPS THROUGH SYNTHESIS AND ASSESSMENT OF KAPPA OPIOID RECEPTOR ANALOGS FOR THE DEVELOPME. Available at: [Link]

• CORA. (2022). Recent developments in the practical application of novel carboxylic acid bioisosteres. Available at: [Link]

• MDPI. (2020). Synthetic Analogues of Aminoadamantane as Influenza Viral Inhibitors—In Vitro, In Silico and QSAR Studies. Available at: [Link]

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• 2. Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocols for the synthesis of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid

This Application Note provides a comprehensive, field-proven protocol for the synthesis of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid (often abbreviated as 3,3-dm-ACPC or similar). This non-proteinogenic amino acid is a critical scaffold in medicinal chemistry, utilized to induce specific conformational constraints in peptide backbones (e.g., stabilizing

-turns or helices) and as a core pharmacophore in neuroactive drug design.

Part 1: Strategic Overview & Retrosynthesis

The synthesis follows the Bucherer-Bergs reaction , the industry-standard method for constructing quaternary

-amino acids from sterically demanding ketones. This route is preferred over the Strecker synthesis for this substrate due to the superior stability and crystallinity of the spiro-hydantoin intermediate, which facilitates purification without chromatography.

Synthetic Pathway:

• Cyclization: 3,3-Dimethylcyclopentanone reacts with potassium cyanide and ammonium carbonate to form the spiro-hydantoin intermediate (7,7-dimethyl-1,3-diazaspiro[4.4]nonane-2,4-dione ).

• Hydrolysis: The hydantoin ring is opened under basic conditions (alkaline hydrolysis) to yield the racemic amino acid.

• Purification: Desalting via cation-exchange chromatography to isolate the zwitterionic free amino acid.

Caption: Workflow for the synthesis of 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid via Bucherer-Bergs chemistry.

Part 2: Detailed Experimental Protocols

Safety Pre-Requisites

• Cyanide Hazard: Potassium cyanide (KCN) releases fatal HCN gas upon contact with acid. All steps involving KCN must be performed in a high-efficiency fume hood. A cyanide antidote kit (e.g., hydroxocobalamin) must be available on-site.

• Waste Disposal: All cyanide-containing waste must be quenched with bleach (sodium hypochlorite) at pH > 10 before disposal.

Step 1: Synthesis of 7,7-dimethyl-1,3-diazaspiro[4.4]nonane-2,4-dione

This step constructs the quaternary center and the amino/carboxyl functionalities in a masked hydantoin form.

Reagents:

• 3,3-Dimethylcyclopentanone (1.0 eq)[1]

• Potassium Cyanide (KCN) (1.2 eq)

• Ammonium Carbonate ((NH

  ) CO ) (3.0 eq)

• Solvent: Ethanol/Water (1:1 v/v)

Protocol:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve ammonium carbonate (3.0 eq) in water.

• Addition: Add potassium cyanide (1.2 eq) to the solution. (Caution: Ensure pH remains basic).

• Substrate Addition: Add 3,3-dimethylcyclopentanone (1.0 eq) dissolved in an equal volume of ethanol.

• Reaction: Seal the flask (or use a reflux condenser with a balloon to contain ammonia) and heat to 55–60°C for 18–24 hours .

  • Note: The mixture will become homogeneous initially, then the hydantoin may precipitate as a white solid.

• Workup:

  • Cool the reaction mixture to 0°C in an ice bath.

  • If precipitate forms: Filter the solid, wash with cold water, and dry.

  • If no precipitate: Concentrate the ethanol fraction under reduced pressure (rotary evaporator, trap HCN vapors into bleach). Acidify the aqueous residue carefully to pH ~6 with dilute HCl to induce precipitation.

• Purification: Recrystallize the crude solid from aqueous ethanol if necessary.

  • Expected Yield: 60–80%[2]

  • Characterization: 1H NMR should show the loss of the ketone carbonyl and the presence of the hydantoin NH protons (broad singlets >8 ppm).

Step 2: Hydrolysis to 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid

The hydantoin ring is robust and requires vigorous basic hydrolysis to cleave.

Reagents:

• Spiro-hydantoin intermediate (from Step 1)

• Sodium Hydroxide (NaOH) (2.5 M aqueous solution, ~5–8 eq)

Protocol:

• Setup: Suspend the hydantoin in 2.5 M NaOH in a stainless steel autoclave or a heavy-walled pressure tube. (Standard reflux at 100°C may be too slow for sterically hindered hydantoins; 120–130°C in a sealed vessel is preferred).

• Hydrolysis: Heat the mixture to 120°C for 24–48 hours .

• Monitoring: Monitor by TLC (n-butanol/acetic acid/water 4:1:1) or LC-MS. The starting material spot will disappear, and a more polar ninhydrin-positive spot (amino acid) will appear.

• Neutralization:

  • Cool the reaction mixture to room temperature.

  • Adjust pH to ~7.0 using 6 M HCl.

• Purification (Desalting):

  • Load the neutralized solution onto a cation-exchange column (e.g., Dowex 50W-X8 , H+ form).

  • Wash the column with distilled water until the eluate is neutral (removes NaCl and unreacted hydantoic acid).

  • Elute the amino acid with 1 M - 2 M Ammonium Hydroxide (NH

    OH) .

  • Collect ninhydrin-positive fractions.

• Isolation: Concentrate the ammoniacal fractions to dryness under reduced pressure. The product typically crystallizes as a white zwitterionic solid.

Part 3: Data & Characterization

Physicochemical Properties Table

Property	Specification	Notes
Formula	C H NO
MW	157.21 g/mol
Appearance	White crystalline powder	Hygroscopic; store in desiccator.
Solubility	Water, Methanol	Insoluble in non-polar solvents.
Stereochemistry	Racemic (±)	Product contains a chiral center at C1.

Expected NMR Data (D

O):

• 1H NMR:

  0.9–1.1 (s, 6H, 2xCH ), 1.4–2.5 (m, 6H, ring CH ). The methylene protons will appear as complex multiplets due to the rigidity of the ring and the diastereotopic nature caused by the C1 chiral center.

• 13C NMR: Distinct quaternary carbon signals: C1 (amino/acid bearing), C3 (dimethyl bearing), and the Carboxyl Carbon (~175-180 ppm).

Part 4: Scientific Commentary & Troubleshooting

Mechanism & Causality: The Bucherer-Bergs reaction is chosen because it thermodynamically favors the formation of the hydantoin over the

-amino nitrile (Strecker product). In the case of 3,3-dimethylcyclopentanone, the steric bulk at the 3-position does not significantly impede the attack at the carbonyl (C1), but it does influence the conformation. The resulting amino acid is racemic. If enantiopure material is required, enzymatic resolution (using hydantoinase/carbamoylase systems) or fractional crystallization of diastereomeric salts (e.g., with tartaric acid derivatives) is necessary post-synthesis.

Troubleshooting Guide:

• Low Yield in Step 1: Ensure the ketone is fully dissolved. If the ketone is very lipophilic, increase the ethanol ratio. Ensure the reaction vessel is sealed to prevent loss of ammonia.

• Incomplete Hydrolysis: If the hydantoin persists after 24h reflux, switch to a sealed pressure tube (autoclave) and increase temperature to 130°C. The gem-dimethyl group at C3 exerts a transannular effect that can stabilize the ring, making the hydantoin more resistant to opening.

• Product Purity: If the final product is yellow or sticky, it likely contains polymerized by-products. Recrystallize from water/acetone or repeat the ion-exchange step.

References

• Synthesis of 3,3-Dimethylcyclopentanone (Starting Material) Source: Hiegel, G. A., & Burk, P. (1973).[3] The Journal of Organic Chemistry. (Referenced in patent literature for this specific ketone synthesis).[2][3] [Link]

• Hydantoin Hydrolysis Protocols Source: ResearchGate.[4] "The hydrolysis of hydantoin to amino acid via N-carbamoyl..." [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Preparation method of cyclopentanecarboxylic acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. WO1999021824A1 - Cyclic amino acids and derivatives thereof useful as pharmaceutical agents - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Application Note: Efficient Fmoc Protection of Sterically Hindered 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid for Solid-Phase Peptide Synthesis

Abstract

The incorporation of α,α-disubstituted amino acids, such as 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid, into peptide sequences is a key strategy for introducing conformational constraints and enhancing metabolic stability. This application note provides a detailed protocol for the efficient Nα-Fmoc protection of the sterically hindered 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid, a critical step for its subsequent use as a building block in Solid-Phase Peptide Synthesis (SPPS). The protocol addresses the challenges associated with the steric hindrance of the quaternary α-carbon and provides a robust method for obtaining the Fmoc-protected amino acid in high yield and purity.

Introduction

Modern peptide-based drug discovery often utilizes non-natural amino acids to imbue therapeutic peptides with desirable properties such as increased potency, selectivity, and resistance to enzymatic degradation. 1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid is a prime example of such a building block. Its rigid cyclopentane backbone and gem-dimethyl substitution at the 3-position introduce significant conformational rigidity into the peptide chain.

Solid-Phase Peptide Synthesis (SPPS) is the cornerstone of modern peptide synthesis, with the Fmoc (9-fluorenylmethyloxycarbonyl) protection strategy being the most widely used due to its mild deprotection conditions.[1][2] The Fmoc group temporarily blocks the α-amino group of an amino acid, preventing its unwanted participation in peptide bond formation.[3] This application note details a reliable method for the synthesis of Fmoc-1-Amino-3,3-dimethylcyclopentane-1-carboxylic acid, preparing it for automated or manual SPPS.

Chemical Structures

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 3. chempep.com [chempep.com]

Coupling reagents for sterically hindered cyclic amino acids

Application Note: High-Efficiency Coupling Strategies for Sterically Hindered Cyclic Amino Acids

Executive Summary

The incorporation of sterically hindered cyclic amino acids—such as

-aminoisobutyric acid (Aib), 1-aminocyclopropanecarboxylic acid ( ), and -alkylated proline analogs—presents a distinct kinetic challenge in peptide synthesis. Standard carbodiimide/additive protocols (DIC/HOBt) frequently result in incomplete coupling, while potent uronium reagents (HATU) carry high risks of C-terminal epimerization via oxazolone formation.

This guide outlines a validated, biphasic approach to overcoming these barriers. We transition beyond legacy reagents to Third-Generation Uroniums (COMU) for solid-phase synthesis (SPPS) and Propylphosphonic Anhydride (T3P) for solution-phase fragment condensation. These protocols prioritize the suppression of racemization and the prevention of guanidinylation during the extended reaction times required for bulky substrates.

The Mechanistic Challenge: Sterics vs. Epimerization

The difficulty in coupling hindered cyclic residues stems from two competing factors:

• Nucleophilic Attenuation: The rigid cyclic backbone or

  -disubstitution restricts the conformational freedom of the amine, shielding the nucleophile from the active ester.

• Oxazolone Formation: To overcome the slow kinetics, highly reactive activated esters (e.g., OAt-esters) are used. However, if the amine attack is slower than the rate of intramolecular cyclization, the activated amino acid forms an oxazolone (azlactone). This intermediate is prone to rapid racemization via enolization.

Critical Insight: For hindered couplings, the goal is not just "maximum activation" (which risks racemization) but "sustained activation without side reactions."

Visualizing the Pathway

The following diagram illustrates the kinetic competition between productive coupling and epimerization.

Figure 1: Kinetic competition in hindered coupling. Path A requires the amine to attack faster than the oxazolone forms. In hindered systems, Path B becomes dominant unless specific reagents (COMU/T3P) are used to stabilize the active ester or accelerate attack.

Reagent Selection Matrix

Legacy reagents like HBTU are unsuitable for hindered cyclic residues due to low reactivity. While HATU is the historical gold standard, it is being superseded by COMU and PyAOP due to safety and side-reaction profiles.

Reagent Class	Reagent	Best Application	Advantage	Limitation
Uronium (3rd Gen)	COMU	SPPS (Standard)	Superior reactivity to HATU; safer (no benzotriazole); internal base effect reduces racemization.	Hydrolytically unstable; solution must be fresh.
Phosphonium	PyAOP	Cyclization / N-Me	No guanidinylation side reaction; drives slow reactions to completion.	Expensive; requires HOAt (controlled substance in some regions).
Anhydride	T3P	Solution Phase	Lowest epimerization rate; water-soluble byproducts (easy workup).[1][2]	Slower kinetics than HATU; requires high concentration.
Hybrid	Oxyma/DIC	Green SPPS	Non-explosive; suppresses racemization better than HOBt.	Slightly less reactive than COMU for extremely hindered Aib-Aib bonds.

Protocol A: Solid-Phase Synthesis (SPPS) with COMU

Target: Coupling hindered cyclic residues (e.g., Fmoc-Aib-OH, Fmoc-Pro-analogs) to a resin-bound peptide. Rationale: COMU (based on Oxyma) creates a highly reactive ester that is more stable to epimerization than HATU. It allows for a "controlled" activation.

Materials

• Reagent: COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholinomethylene)] methanaminium hexafluorophosphate).[3]

• Base: TMP (2,4,6-Trimethylpyridine/Collidine) or DIEA (Diisopropylethylamine). Note: TMP is preferred for Cys/His containing peptides to further reduce epimerization.

• Solvent: DMF (anhydrous).[4]

Step-by-Step Procedure

• Resin Preparation:

  • Ensure resin loading is moderate (0.3–0.5 mmol/g) to prevent aggregation of bulky chains.

  • Swell resin in DMF for 30 mins.

• Pre-Activation (Crucial):

  • In a vial, dissolve Fmoc-Amino Acid (3.0 eq) and COMU (3.0 eq) in minimal DMF (concentration ~0.3 M).

  • Add DIEA (6.0 eq) or TMP (6.0 eq) .

  • Wait exactly 30–60 seconds.

  • Why? Uronium reagents can react with the N-terminal amine of the resin to form a guanidino-derivative (chain termination) if added directly. Pre-activation ensures the reagent is consumed by the acid first.

• Coupling:

  • Transfer the pre-activated solution to the resin.[5][6]

  • Temperature: For Aib or N-Me residues, elevate temperature to 50°C (microwave or conventional heating).

  • Time: 30 minutes (Microwave) or 2 hours (Room Temp).

• Re-Coupling (Double Coupling):

  • Drain and wash resin 3x with DMF.

  • Repeat the coupling step with fresh reagents.

  • Expert Tip: For the second coupling, switch to PyAOP/HOAt if available, to attack any difficult-to-reach conformers via a different active ester profile.

• Monitoring (Self-Validation):

  • Chloranil Test: Do NOT use the Kaiser (Ninhydrin) test for cyclic secondary amines (like Proline or N-Me). It will yield false negatives. Use the Chloranil or Bromophenol Blue test.[7]

  • Pass Criteria: Resin beads must remain their original color (no blue/green staining).

Protocol B: Solution-Phase Fragment Condensation with T3P

Target: Coupling two bulky peptide fragments in solution. Rationale: T3P (Propylphosphonic anhydride) acts as a kinetic scavenger. It does not form a discrete active ester that builds up; rather, it drives the reaction forward upon nucleophilic attack. This results in exceptionally low epimerization rates, critical when coupling valuable fragments.

Materials

• Reagent: T3P (50% w/w solution in EtOAc or DMF).[8]

• Base: DIPEA or NMM (N-methylmorpholine).

• Solvent: EtOAc, DMF, or 2-MeTHF.

Step-by-Step Procedure

• Setup:

  • Dissolve Fragment A (Acid, 1.0 eq) and Fragment B (Amine, 1.1 eq) in the solvent.

  • Concentration is key: Keep high (0.1 M to 0.3 M ) to favor bimolecular reaction over unimolecular side reactions.

  • Cool to 0°C .

• Addition:

  • Add Base (3.0 – 5.0 eq) .

  • Add T3P solution (1.5 – 2.0 eq) dropwise.

  • Note: T3P is not moisture sensitive in the bottle but hydrolyzes slowly in the reaction if wet solvents are used. Use anhydrous solvents.[4]

• Reaction:

  • Allow to warm to Room Temperature.[5]

  • Stir for 1–12 hours. (Hindered substrates may require 24h).

  • Self-Validation: Monitor by HPLC.[6][9][10] Look for the disappearance of the acid fragment.

• Workup (The T3P Advantage):

  • Dilute with water/brine.

  • T3P byproducts (propylphosphonic acid) are water-soluble.[2]

  • Wash organic layer with 1M HCl, sat. NaHCO3, and brine.[3]

  • Evaporate to yield product (often requiring no chromatography).

Workflow Decision Tree

Use this logic flow to determine the optimal reagent for your specific hindered sequence.

Figure 2: Decision matrix for reagent selection based on synthesis phase and steric complexity.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Subirós-Funosas, R., et al. (2009). COMU: A Third Generation of Uronium-Type Coupling Reagents.[6] Chemistry – A European Journal, 15(37), 9394–9403. Link

• Dunetz, J. R., et al. (2016). T3P: Propylphosphonic Anhydride. Organic Process Research & Development, 20(2), 140–177. Link

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters, 31(2), 205-208. Link

• Albericio, F., et al. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Organic Process Research & Development, 22(6), 760–768. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 3. The process of COMU coupling reaction._Chemicalbook [chemicalbook.com]
• 4. file.globalso.com [file.globalso.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. peptide.com [peptide.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Proteolytic Resistance of Peptides Modified with Cyclic Amino Acids: A Comparative Technical Guide

Executive Summary

The clinical translation of peptide therapeutics is historically bottlenecked by rapid degradation in vivo. Native linear peptides are often cleaved by serum proteases (e.g., trypsin, chymotrypsin, dipeptidyl peptidases) within minutes, rendering them pharmacokinetically non-viable.

This guide objectively compares the proteolytic resistance of linear peptides versus those modified with cyclic amino acids . We define "cyclic amino acids" in two distinct but complementary contexts:

• Residue-Level Modification: Incorporation of intrinsic cyclic residues (e.g., Proline, 1-aminocyclopropanecarboxylic acid [ACC]) that introduce local conformational constraints.

• Backbone Macrocyclization: Covalent linkage of termini or side chains to form a macrocyclic scaffold.

Our analysis demonstrates that cyclic modifications can extend plasma half-life (

) from minutes to hours or days, driven by mechanisms of steric occlusion and entropic penalty for protease binding.

Mechanistic Basis of Resistance[1]

To engineer stability, one must understand the failure mode of linear peptides. Proteases function by recognizing an extended peptide backbone conformation.

The "Entropic Penalty" of Binding

Proteases like trypsin require the substrate to adopt a specific, often extended, conformation (

) to fit the active site.

• Linear Peptides: Flexible.[1][2] The energy cost to adopt conformation

  is low.

• Cyclic Peptides: Constrained.[1][3][4][5][6][7] If the cyclic structure is rigid and distinct from

  , the energy required to distort the ring into the active site is prohibitively high. This is the entropic penalty .

Mechanism Visualization

The following diagram illustrates why cyclic peptides resist hydrolysis compared to linear analogs.

Figure 1: Mechanistic divergence between linear and cyclic peptide degradation pathways. The rigid backbone of cyclic peptides imposes a high energy barrier against adopting the protease-susceptible extended conformation.

Comparative Performance Data

The following data aggregates experimental findings comparing linear sequences with their cyclic counterparts.

Macrocyclization: Head-to-Tail vs. Linear

Case Study: HAV Peptides (Cadherin antagonists).

• Linear HAV4: Ac-SHAVAS-NH

• Cyclic cHAVc3: Cyclo(1,6)Ac-CSHAVC-NH

  (Disulfide cyclized)

Parameter	Linear HAV4	Cyclic cHAVc3	Improvement Factor
Plasma Half-life ( )	2.4 hours	12.95 hours	~5.4x
Degradation Mechanism	Rapid exopeptidase cleavage	Resistant to exopeptidases; slow endopeptidase attack	N/A
Bioactivity Duration	< 1 hour	2–4 hours	~3x

Data Source: Kiptoo et al. (2016) [1]

Cyclic Amino Acid Residues: ACC vs. Proline

Incorporating 1-aminocyclopropanecarboxylic acid (ACC) , a cyclic

-amino acid, creates local constraints similar to Proline but with distinct steric properties.

Residue Modification	Effect on Backbone	Proteolytic Resistance Profile
Proline (Pro)	Restricts angle (-60°).[8] Induces -turns.[8]	Moderate. Prevents degradation by non-specialized proteases.[1] Susceptible to Prolyl oligopeptidases.
ACC (Ac3c)	Severely restricts and . Induces -helices or -turns.	High. The cyclopropane ring creates significant steric bulk and unique torsion angles that most proteases cannot accommodate.
N-Methylation	Removes H-bond donor; adds steric bulk.[8]	High. Blocks protease access to the amide bond directly.

Experimental Protocol: High-Resolution Proteolytic Stability Assay

Objective: Determine the metabolic half-life (

) of a peptide in mammalian serum using LC-MS/MS. Integrity Check: This protocol uses an Internal Standard (IS) method to normalize for matrix effects and instrument drift, ensuring data trustworthiness.

Reagents & Materials

• Matrix: Pooled Human/Rat Plasma (heparinized). Note: Avoid EDTA if studying metalloprotease sensitivity.

• Test Peptide: 10 mM stock in DMSO.

• Internal Standard (IS): Analogue peptide (isotopically labeled preferred) or a structurally similar stable compound (e.g., Warfarin or Tolbutamide for small molecules, or a stable cyclic peptide like Cyclosporine A).

• Quenching Solution: 4% Phosphoric acid or 1% Formic acid in Acetonitrile (ACN).

Workflow Diagram

Figure 2: Step-by-step workflow for the LC-MS/MS based proteolytic stability assay.

Detailed Methodology

• Preparation:

  • Dilute Test Peptide in pre-warmed (37°C) plasma to a final concentration of 1–5 µM. Ensure DMSO content is <1% to avoid inhibiting plasma enzymes.

  • Critical Control: Prepare a "Time 0" sample immediately by adding peptide to plasma that has already been quenched with ACN. This sets the 100% recovery baseline.

• Incubation:

  • Incubate the mixture in a water bath at 37°C.

  • Aliquot 50–100 µL at predetermined time points (e.g., 0, 15, 30, 60, 120, 240 min, 24 h).

• Quenching & Extraction:

  • Add aliquot to 3-4 volumes of ice-cold Quenching Solution containing the Internal Standard.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000

    g for 10 minutes at 4°C to pellet plasma proteins.

• LC-MS/MS Analysis:

  • Inject the supernatant onto a Reverse Phase (C18) column.

  • Monitor the Parent Ion (M+H or M+2H) of the test peptide and the IS.

  • Self-Validation: Ensure the IS peak area remains constant across all injections. If IS varies >15%, the injection is invalid.

• Data Calculation:

  • Calculate the Peak Area Ratio (Peptide/IS).

  • Plot

    vs. Time.

  • Calculate

    using the first-order decay equation: Where is the slope of the linear regression.

Expert Insights: Why Choose Cyclic Amino Acids?

While backbone macrocyclization (e.g., head-to-tail) is powerful, it often requires complex synthesis strategies. Modifying linear peptides with cyclic amino acids like ACC or Proline analogues offers a "middle ground" strategy.

• Synthetic Accessibility: ACC and Proline derivatives can be introduced using standard Solid Phase Peptide Synthesis (SPPS) without the need for post-cleavage cyclization steps.

• Tunable Rigidity: By replacing a flexible Alanine with ACC, you introduce a rigid "kink" at a precise location. This allows for the rational design of protease-resistant motifs without altering the entire global fold of the peptide.

• Membrane Permeability: Cyclic residues often mask the polarity of the amide backbone (especially when combined with N-methylation), potentially improving passive diffusion across cell membranes [2].[1]

Recommendation

For drug development projects:

• Early Screening: Use linear sequences to identify active pharmacophores.

• Optimization: Scan the sequence by replacing non-critical residues with ACC or D-Proline . Assess stability using the protocol above.

• Final Candidate: If stability is still insufficient, pursue macrocyclization (disulfide or amide linkage) to lock the bioactive conformation.

References

• Kiptoo, P., et al. (2016).[9] "Comparison of Linear and Cyclic His-Ala-Val Peptides in Modulating the Blood-Brain Barrier Permeability: Impact on Delivery of Molecules to the Brain."[9] Journal of Pharmaceutical Sciences. Available at: [Link]

• Nielsen, D.S., et al. (2014). "Constraining Cyclic Peptides To Mimic Protein Structure Motifs." ChemBioChem. Available at: [Link]

• Dougherty, P.G., et al. (2019). "Understanding Cell Penetration of Cyclic Peptides." Chemical Reviews. Available at: [Link]

• Balaji, V.N., et al. (1994).[3] "Conformational studies on model peptides with 1-aminocyclopropane 1-carboxylic acid residues." Peptide Research. Available at: [Link]

Sources

• 1. Cyclic vs Linear Peptides: Key Differences - Creative Peptides [creative-peptides.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Conformational studies on model peptides with 1-aminocyclopropane 1-carboxylic acid residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 5. intavispeptides.com [intavispeptides.com]
• 6. Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclic peptide drugs approved in the last two decades (2001–2021) - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00154J [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Comparison of Linear and Cyclic His-Ala-Val Peptides in Modulating the Blood-Brain Barrier Permeability: Impact on Delivery of Molecules to the Brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological activity comparison of linear vs constrained peptide analogs

[1]

Executive Summary & Technical Scope

This guide provides a rigorous technical comparison between linear peptides and their constrained analogs (cyclic, stapled, or macrocyclic). For drug development professionals, the transition from linear sequences to constrained topologies is often the critical step in converting a "hit" into a "lead."

The Core Problem: Linear peptides possess high conformational entropy. Upon binding to a target, they must freeze into a specific bioactive conformation, incurring a massive entropic penalty (

) that opposes affinity. Furthermore, their flexible backbones are easily accessible to proteases, resulting in poor in vivo half-lives ( ).

The Solution: Constraining the peptide "pre-pays" this entropic cost and sterically shields the backbone, typically improving affinity, selectivity, and metabolic stability.

Thermodynamic & Mechanistic Foundation

To engineer superior peptide therapeutics, one must understand the thermodynamic causality.

The Entropy-Enthalpy Compensation

The binding free energy (

) is governed by:

• Linear Peptides: High conformational freedom in solution.[1] Binding requires ordering the chain (highly negative

  ), which penalizes .

• Constrained Peptides: Restricted conformational freedom in solution. The "bioactive shape" is pre-organized. The loss of entropy upon binding is minimal, leading to a more negative (favorable)

  , provided (enthalpic contacts) remains favorable.

Mechanism of Proteolytic Resistance

Proteases (e.g., Trypsin, Chymotrypsin) require the peptide backbone to adopt an extended

-strand conformation to fit into the active site. Constrained peptides (especially -helical staples or tight turns) are sterically prevented from adopting this extended transition state, effectively rendering them invisible to many proteases.

Visualization: Thermodynamic Binding Landscape

The following diagram illustrates the energetic advantage of constrained peptides.

Figure 1: Thermodynamic landscape showing the reduced entropic barrier for constrained peptides binding to a target.[2]

Comparative Data Analysis: Case Studies

Case Study A: RGD Peptides (Integrin Inhibitors)

The RGD (Arg-Gly-Asp) motif binds integrins.[3] Linear RGD peptides are unstable and non-selective. Cyclization forces a "kink" that mimics the native protein loop.

Table 1: Stability and Affinity Comparison (Linear vs. Cyclic RGD)

Parameter	Linear RGD (Arg-Gly-Asp-Phe)	Cyclic RGD (c[RGDfV])	Improvement Factor
IC ( binding)	~800 nM	1.5 nM	~500x Potency
Serum Stability ( )	< 10 minutes	> 4 hours	> 24x Stability
Degradation Mechanism	Rapid aspartimide formation	Sterically hindered Asp attack	Chemical Stability

Data Source: Aggregated from standard medicinal chemistry literature (e.g., Kessler et al.).

Case Study B: Stapled Peptides (p53-MDM2 Interaction)

Disrupting the p53-MDM2 interaction requires an

-helical peptide. Linear p53 fragments unravel in solution. Hydrocarbon stapling locks the helix.

Table 2: Biophysical Properties (Linear p53 vs. Stapled ATSP-7041)

Parameter	Linear p53 Peptide (pDI)	Stapled Peptide (ATSP-7041)	Biological Impact
-Helicity (CD)	11%	70%	Structural Integrity
Affinity ( MDM2)	> 100 nM	0.91 nM	High Affinity Binding
Cell Permeability	Negligible	High	Intracellular Access
Mechanism	Disordered coil	Rigid Helix	Entropy-Driven

Data Source: Chang et al., PNAS 2013 [1].

Experimental Protocols (Self-Validating Systems)

To objectively compare these analogs in your own lab, use the following protocols. These are designed with internal controls to ensure data integrity.

Protocol A: Serum Stability Assay (LC-MS Based)

Objective: Determine the metabolic half-life (

) of the peptide.

Expert Insight: Do not use simple precipitation (ACN only) for sticky peptides; they may co-precipitate with serum proteins. Use the Formic Acid/Ethanol method for higher recovery [2].

Workflow:

• Preparation: Spike peptide (10

  M final) into pooled human serum (pre-warmed to 37°C).

• Sampling: At

  min, remove 50 L aliquots.

• Quenching (Critical Step): Immediately add 200

  L of 1% Formic Acid in Ethanol (chilled). This stops protease activity instantly and precipitates serum proteins while keeping peptides soluble.

• Processing: Vortex (30s), Centrifuge (15,000 x g, 10 min, 4°C).

• Analysis: Inject supernatant onto LC-MS (C18 column). Monitor the Parent Ion (M+H).

• Calculation: Plot

  vs. Time. The slope gives .

Validation Check: Include a stable internal standard (e.g., D-amino acid analog) to correct for extraction efficiency variations.

Protocol B: Fluorescence Polarization (FP) Binding Assay

Objective: Measure binding affinity (

or IC ) in solution without immobilization artifacts.

Expert Insight: FP is ratiometric and less susceptible to fluorescence quenching than intensity-based assays.

Workflow:

• Tracer Synthesis: Label the linear peptide with FITC (N-terminus) via an Ahx linker to prevent steric clash.

• Optimization: Titrate protein against fixed tracer (10 nM) to find the

  of the tracer. Use protein concentration at ~ for competitive assays.

• Competition:

  • Mix: Protein (fixed) + Tracer (fixed) + Competitor Peptide (Linear or Constrained, serial dilution).

  • Incubate: 30–60 min at RT (equilibrium).

  • Read: Measure Parallel (

    ) and Perpendicular ( ) fluorescence intensities.

• Calculation:

  Fit data to a sigmoidal dose-response curve to find IC .

Validation Check: Z-factor must be > 0.5. If the "constrained" peptide aggregates, it will produce artificially high polarization (false positive). Verify with a "detergent control" (add 0.01% Triton X-100).

Visualizing the Experimental Workflow

This diagram outlines the decision-making process for characterizing peptide analogs.

Figure 2: Integrated workflow for comparative characterization of peptide analogs.

References

• Chang, Y. S., et al. (2013). Stapled

  -helical peptide drug development: A potent dual inhibitor of MDM2 and MDMX for p53-dependent cancer therapy. Proceedings of the National Academy of Sciences, 110(36), E3445-E3454. [Link]

• Chen, W., et al. (2022). Optimized Peptide Extraction Method for Analysis of Antimicrobial Peptide Kn2-7/dKn2-7 Stability in Human Serum By LC–MS.[4] Bioanalysis, 14(15). [Link][2]

• Maity, A., et al. (2021). Effect of Stapling on the Thermodynamics of mdm2-p53 Binding.[5] Journal of Chemical Information and Modeling, 61(4), 1989-2000.[5] [Link]

• Bogdanowich-Knipp, S. J., et al. (1999). Solution stability of linear vs. cyclic RGD peptides. Journal of Peptide Research, 53(5), 530-541. [Link]

• Molecular Devices. Establishing and optimizing a fluorescence polarization assay. Application Note. [Link]

Sources

• 1. Cyclic vs Linear Peptides: Key Differences - Creative Peptides [creative-peptides.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Linear vs. Cyclic RGD Pentapeptide Interactions with Integrin αvβ3 by Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Effect of Stapling on the Thermodynamics of mdm2-p53 Binding - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Scientist's Guide to HPLC Retention Time Analysis of Dimethylcyclopentane Amino Acid Derivatives

Introduction: The Role of Structural Constraint in Modern Drug Discovery

In the landscape of peptide-based therapeutics and drug development, non-proteinogenic amino acids (NPAAs) are indispensable tools for modulating the pharmacological properties of lead compounds.[1] By introducing structural constraints, chemists can enhance proteolytic stability, improve receptor binding affinity, and fine-tune the pharmacokinetic profile of a peptide. Among these valuable building blocks are carbocyclic amino acids, such as derivatives of dimethylcyclopentane amino acid. Their rigid cyclopentane scaffold offers a unique conformational restriction compared to linear aliphatic side chains like leucine or valine, making them highly attractive for medicinal chemistry applications.

However, the synthesis of these chiral molecules invariably produces enantiomeric or diastereomeric mixtures. The accurate analytical resolution of these stereoisomers is not merely a procedural step but a critical requirement for understanding structure-activity relationships (SAR) and ensuring the safety and efficacy of a potential drug candidate.[2] High-Performance Liquid Chromatography (HPLC) stands as the principal technique for this purpose.

This guide provides an in-depth, comparative analysis of HPLC methodologies for the retention time analysis of dimethylcyclopentane amino acid derivatives. We will explore two primary strategies: the separation of diastereomers on conventional achiral columns following a chiral derivatization, and the direct enantiomeric separation on a Chiral Stationary Phase (CSP). This document is designed for researchers, chromatographers, and drug development professionals, offering not just protocols, but the underlying scientific rationale to empower effective method development and interpretation.

Pillar 1: The Foundational Strategies for Chiral Amino Acid Separation

The primary challenge in separating enantiomers is their identical physical properties in an achiral environment.[2] HPLC methods overcome this by creating a chiral environment, either transiently in the mobile phase, through pre-column derivatization to form diastereomers, or by using a stationary phase that is itself chiral. For amino acids, the two most robust and widely adopted column-based approaches are:

• Indirect Separation via Pre-column Derivatization: This is one of the most common and accessible techniques for the chiral analysis of amino acids.[3] The method involves reacting the amino acid enantiomers with a chiral, optically pure derivatizing agent. This reaction converts the enantiomeric pair into a pair of diastereomers. Diastereomers, unlike enantiomers, have different physical properties and can be readily separated using standard, achiral reversed-phase HPLC columns (e.g., C18). A widely used and highly effective reagent combination is o-phthalaldehyde (OPA) with a chiral thiol, such as N-acetyl-L-cysteine (NAC).[3][4] The OPA reacts with the primary amine of the amino acid, and the chiral thiol attacks to form a highly fluorescent and UV-active diastereomeric isoindole derivative, which is ideal for sensitive detection.[4]

• Direct Separation on a Chiral Stationary Phase (CSP): This approach utilizes a column where the stationary phase has been modified with a chiral selector. Enantiomers are separated based on the differential stability of the transient diastereomeric complexes they form with the CSP.[5] The "three-point interaction model" is the guiding principle, where one enantiomer forms a more stable, lower-energy complex with the CSP than the other, leading to a difference in retention time.[5] For amino acids and their derivatives, macrocyclic glycopeptide phases (e.g., Teicoplanin-based) and polysaccharide-based phases are particularly effective.[6][7] This method has the advantage of analyzing the amino acid directly without derivatization, though derivatizing with a tag like FMOC or Dansyl Chloride can sometimes improve chromatography and detection.[6]

Pillar 2: Comparative Retention Time Analysis

The retention time (tR) in reversed-phase HPLC is primarily governed by the hydrophobicity of the analyte—more hydrophobic molecules interact more strongly with the nonpolar stationary phase (e.g., C18) and thus elute later. The structure of the dimethylcyclopentane amino acid side chain is key to predicting its behavior.

• Structural Consideration: The dimethylcyclopentane group is a bulky, aliphatic, and highly nonpolar moiety. Compared to common proteinogenic amino acids, its hydrophobicity is significantly greater than that of Alanine (methyl) or Valine (isopropyl). It is expected to be more hydrophobic than Leucine (isobutyl) and comparable to, or even slightly greater than, Phenylalanine (benzyl). The addition of two methyl groups to a cyclopentylglycine core further increases its surface area and nonpolarity, which will predictably increase its retention time.

Experimental Simulation: Achiral Separation of OPA/NAC Diastereomers

To illustrate these principles, we present simulated experimental data for the separation of OPA/NAC-derivatized amino acids on a standard C18 column. The data for common amino acids are based on typical elution orders, while the data for the dimethylcyclopentane (DMCP) derivatives are estimated based on structure-retention relationships.

Table 1: Comparative Retention Times of OPA/NAC-Derivatized Amino Acid Diastereomers on a C18 Column

Amino Acid	Side Chain Structure	Relative Hydrophobicity	L-Amino Acid Diastereomer (tR, min)	D-Amino Acid Diastereomer (tR, min)	Resolution (Rs)
Alanine	-CH₃	Low	11.2	11.8	1.6
Valine	-CH(CH₃)₂	Medium	18.5	19.4	1.8
Leucine	-CH₂CH(CH₃)₂	High	24.1	25.5	2.1
Phenylalanine	-CH₂-Ph	High (Aromatic)	26.8	28.0	1.9
(1R,2S)-DMCP-Gly	-C₅H₇(CH₃)₂	Very High	28.5	30.1	2.3
(1S,2R)-DMCP-Gly	-C₅H₇(CH₃)₂	Very High	28.7	30.3	2.2

This data is simulated based on established chromatographic principles for illustrative purposes.

Interpretation of Results:

• As predicted, the retention times of the DMCP-Gly diastereomers are the longest in the series, reflecting the high hydrophobicity of the dimethylcyclopentane side chain.

• The separation of the L- and D-amino acid derivatives is successful for all compounds, demonstrating the efficacy of the OPA/NAC chiral derivatization method. The resolution values (Rs > 1.5) indicate baseline separation.

• The two different diastereomers of DMCP-Gly itself ((1R,2S) vs (1S,2R)) show slightly different retention times, which is expected as their 3D shape will influence interaction with the C18 phase.

Pillar 3: Method Selection and Experimental Protocols

Choosing between an indirect (derivatization) and direct (CSP) method depends on several factors, including available equipment, sample complexity, throughput needs, and the specific analytical goal.

Table 2: Comparison of Indirect vs. Direct Chiral HPLC Methods

Feature	Indirect Method (OPA/NAC + Achiral Column)	Direct Method (Chiral Stationary Phase)
Principle	Separation of diastereomers	Separation of enantiomers
Column	Standard, robust, and inexpensive (e.g., C18, C8)	Specialized, more expensive, potentially shorter lifetime
Method Dev.	Focus on derivatization reaction and gradient optimization	Focus on screening different CSPs and mobile phases
Sample Prep	Required derivatization step adds time and potential for error	Minimal; often just "dilute and shoot"
Sensitivity	Excellent, due to highly fluorescent OPA derivatives	Dependent on analyte's chromophore; may require derivatization for sensitivity (e.g., FMOC)
Versatility	Widely applicable to any primary amino acid	CSP selectivity can be highly specific to analyte class
Best For	Routine QC, high-throughput screening, labs without dedicated chiral columns	Complex matrices, analysis of underivatized compounds, confirmation of absolute configuration

Detailed Experimental Protocol 1: Indirect Chiral Analysis via OPA/NAC Derivatization

This protocol describes the automated pre-column derivatization and subsequent analysis on a standard reversed-phase column.

1. Reagent Preparation:

• Borate Buffer (0.4 M, pH 9.5): Dissolve 2.47 g of boric acid in 100 mL of HPLC-grade water. Adjust pH to 9.5 with 10 M NaOH.
• OPA Reagent: Dissolve 50 mg of o-phthalaldehyde in 1 mL of methanol, then add 9 mL of the 0.4 M Borate Buffer.
• NAC Reagent: Dissolve 40 mg of N-acetyl-L-cysteine in 10 mL of the 0.4 M Borate Buffer.
• Note: OPA derivatives can be unstable; therefore, automated on-line derivatization is highly recommended for reproducibility.[8] Prepare reagents fresh.

2. Automated Derivatization Program (Autosampler):

• Aspirate 5 µL of the amino acid sample (approx. 1 mM in 0.1 M HCl).
• Aspirate 10 µL of the NAC Reagent.
• Aspirate 5 µL of the OPA Reagent.
• Mix the contents in the needle or a sample loop for 2 minutes.
• Inject the entire reaction mixture onto the HPLC system.

3. HPLC Conditions:

• Column: Standard C18, 4.6 x 150 mm, 3.5 µm particle size.
• Mobile Phase A: 25 mM Sodium Phosphate buffer, pH 6.8.
• Mobile Phase B: Acetonitrile/Methanol/Water (45:40:15, v/v/v).
• Gradient:
• 0-5 min: 15% B
• 5-35 min: 15% to 50% B (Linear)
• 35-40 min: 50% to 100% B (Wash)
• 40-45 min: 100% B (Hold)
• 45-46 min: 100% to 15% B (Return to Initial)
• 46-55 min: 15% B (Equilibration)
• Flow Rate: 1.0 mL/min.
• Column Temperature: 40 °C.
• Detection: Fluorescence (Excitation: 340 nm, Emission: 450 nm).

Detailed Experimental Protocol 2: Direct Chiral Analysis on a CSP

This protocol describes the direct separation of enantiomers on a macrocyclic glycopeptide-based chiral column.

1. Sample Preparation:

• Dissolve the dimethylcyclopentane amino acid racemate in the mobile phase to a concentration of approximately 0.5 mg/mL.
• Filter through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: Teicoplanin-based CSP (e.g., Astec® CHIROBIOTIC® T), 4.6 x 250 mm, 5 µm.
• Mobile Phase: Acetonitrile/Water/Trifluoroacetic Acid (70:30:0.1, v/v/v).
• Mode: Isocratic.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25 °C.
• Detection: UV at 210 nm (for underivatized amino acid) or as appropriate for derivatized forms (e.g., FMOC).
• Note: The optimal mobile phase for CSPs is highly dependent on the analyte. Screening different organic modifiers (Methanol, Ethanol, Acetonitrile) and additives is a standard part of method development.[9]

Visualization of Workflows and Logic

To clarify the experimental processes and decision-making, the following diagrams are provided.

Caption: Workflow for indirect chiral analysis via derivatization.

Caption: Workflow for direct enantioseparation on a CSP.

Caption: Decision tree for selecting an appropriate HPLC method.

Conclusion and Expert Recommendations

The analysis of dimethylcyclopentane amino acid derivatives is a critical step in the development of novel therapeutics. Both indirect chiral derivatization and direct separation on CSPs are powerful and valid approaches, each with distinct advantages.

• For routine analysis, quality control, and high-throughput screening where robustness and cost-effectiveness are paramount, the indirect method using OPA/NAC derivatization is highly recommended . This method leverages standard, durable C18 columns and offers exceptional sensitivity through fluorescence detection. The longer analysis time due to the gradient is offset by its reliability and accessibility.

• For rapid method development, analysis of complex mixtures where derivatization may be problematic, or when confirmation of absolute configuration is needed, the direct method on a chiral stationary phase is the superior choice . While requiring a greater initial investment in specialized columns, the "dilute and shoot" nature of the sample preparation simplifies the workflow significantly.

Ultimately, the choice of method is a strategic one, guided by the specific analytical challenge and available resources. By understanding the principles of hydrophobicity and the mechanisms of chiral recognition detailed in this guide, researchers can confidently develop and execute robust HPLC methods for these unique and valuable non-proteinogenic amino acids.

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